Cas no 824968-35-6 (1H-Pyrazolo[4,3-c]isoquinoline, 3-methyl-5-phenyl-9-(trifluoromethyl)-)

• Product Name: 1H-Pyrazolo[4,3-c]isoquinoline, 3-methyl-5-phenyl-9-(trifluoromethyl)-
• CAS No: 824968-35-6
• MF: C₁₈H₁₂F₃N₃
• MW: 327.303194046021
• CID: 689693
• PubChem ID: 11416161
• Update Time: 2025-04-19

1H-Pyrazolo[4,3-c]isoquinoline, 3-methyl-5-phenyl-9-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-c]isoquinoline, 3-methyl-5-phenyl-9-(trifluoromethyl)-
• 3-methyl-5-phenyl-9-(trifluoromethyl)-2H-pyrazolo[4,3-c]isoquinoline
• DTXSID90465245
• 824968-35-6
• SCHEMBL4713053
• VDSZDDXRKVRJMB-UHFFFAOYSA-N

• Inchi： 1S/C18H12F3N3/c1-10-15-17(24-23-10)14-12(8-5-9-13(14)18(19,20)21)16(22-15)11-6-3-2-4-7-11/h2-9H,1H3,(H,23,24)
• InChI Key： VDSZDDXRKVRJMB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2C(C3C=CC=CC=3)=NC3=C(C)NN=C3C=21)(F)F

Computed Properties

• Exact Mass: 327.09833188g/mol
• Monoisotopic Mass: 327.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 41.6Ų